Cas no 2109175-74-6 (3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane)

• Product Name: 3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane
• CAS No: 2109175-74-6
• MF: C₁₉H₁₉F₃N₂O₄S
• MW: 428.425374269485
• CID: 5761652
• PubChem ID: 119103749
• Update Time: 2025-05-26

3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane Chemical and Physical Properties

Names and Identifiers

• F6549-8864
• 2109175-74-6
• AKOS026696565
• 3-pyridin-3-yloxy-8-[4-(trifluoromethoxy)phenyl]sulfonyl-8-azabicyclo[3.2.1]octane
• (1R,5S)-3-(pyridin-3-yloxy)-8-((4-(trifluoromethoxy)phenyl)sulfonyl)-8-azabicyclo[3.2.1]octane
• 3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane

• Inchi： 1S/C19H19F3N2O4S/c20-19(21,22)28-15-5-7-18(8-6-15)29(25,26)24-13-3-4-14(24)11-17(10-13)27-16-2-1-9-23-12-16/h1-2,5-9,12-14,17H,3-4,10-11H2
• InChI Key： MYRBRMOQIBJXTK-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(N1C2CC(CC1CC2)OC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 428.10176275g/mol
• Monoisotopic Mass: 428.10176275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 77.1Ų

Additional information on 3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane

Research Briefing on 3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane (CAS: 2109175-74-6)

The compound 3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane (CAS: 2109175-74-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing synthesizes the latest research findings on this compound, focusing on its synthesis, pharmacological properties, and potential clinical relevance.

Recent studies have highlighted the unique structural features of this compound, which combines a bicyclic octane core with a pyridinyloxy and a trifluoromethoxybenzenesulfonyl moiety. These structural elements contribute to its high binding affinity and selectivity for specific biological targets, particularly in the central nervous system (CNS). Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its interaction with target proteins, revealing insights into its mechanism of action.

In preclinical studies, 3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane has demonstrated promising activity as a modulator of neurotransmitter receptors, including serotonin and dopamine receptors. These findings suggest potential applications in treating neurological disorders such as Parkinson's disease, schizophrenia, and depression. Notably, its pharmacokinetic profile, including bioavailability and metabolic stability, has been evaluated in rodent models, showing favorable results for further development.

The synthesis of this compound has also been optimized in recent research, with novel catalytic methods improving yield and purity. A 2023 study published in the Journal of Medicinal Chemistry reported a streamlined synthetic route that reduces the number of steps and minimizes the use of hazardous reagents, aligning with green chemistry principles. This advancement is critical for scaling up production for clinical trials.

Despite these promising developments, challenges remain. The compound's solubility and off-target effects require further investigation to mitigate potential side effects. Ongoing research aims to address these issues through structural modifications and formulation strategies. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its translation into clinical applications.

In conclusion, 3-(pyridin-3-yloxy)-8-[4-(trifluoromethoxy)benzenesulfonyl]-8-azabicyclo[3.2.1]octane represents a compelling candidate for CNS-targeted therapies. Its unique chemical structure, combined with robust preclinical data, positions it as a molecule of high interest in drug discovery. Future studies will focus on advancing its clinical potential while addressing existing limitations.